Cas no 1805580-26-0 (2-Bromo-6-methoxynicotinonitrile)

• Product Name: 2-Bromo-6-methoxynicotinonitrile
• CAS No: 1805580-26-0
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD27922756
• CID: 4617922
• PubChem ID: 71721125
• Update Time: 2024-11-06

2-Bromo-6-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-METHOXYNICOTINONITRILE
• 2-bromo-6-methoxypyridine-3-carbonitrile
• FD10641
• 1805580-26-0
• MFCD27922756
• AKOS022174136
• 3-Pyridinecarbonitrile, 2-bromo-6-methoxy-
• SY260876
• DS-6054
• 2-Bromo-6-methoxynicotinonitrile

• MDL： MFCD27922756
• Inchi： 1S/C7H5BrN2O/c1-11-6-3-2-5(4-9)7(8)10-6/h2-3H,1H3
• InChI Key： CCJWWICFJRKWQJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=N1)OC

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9